![molecular formula C16H18N4O2S B4140638 1-acetyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide](/img/structure/B4140638.png)
1-acetyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of similar compounds typically involves the reaction of specific precursors like thiosemicarbazide derivatives, piperidine, and hydrazonoyl chlorides, leading to the formation of thiadiazole derivatives. For example, Abdel‐Aziz et al. (2009) described synthesizing piperidine-based thiadiazole derivatives with significant anti-arrhythmic activity, indicating a complex multi-step synthesis process involving cyclization and substitution reactions (Abdel‐Aziz et al., 2009).
Molecular Structure Analysis
The molecular structure of thiadiazole derivatives, including the spatial arrangement and electronic configuration, significantly impacts their chemical behavior and biological activity. Ismailova et al. (2014) investigated the molecular structure of a thiadiazole compound, revealing key insights into the orientation of functional groups and intramolecular interactions (Ismailova et al., 2014).
Chemical Reactions and Properties
The reactivity of thiadiazole derivatives towards various chemical agents illustrates the compound's versatility in chemical synthesis and modifications. For instance, Ganesan et al. (2013) detailed the chemical reactivity of a related piperidine compound, highlighting the importance of hydrogen bonding in stabilizing the molecule's structure and dictating its reactivity patterns (Ganesan et al., 2013).
Physical Properties Analysis
The physical properties, including melting point, solubility, and crystal structure, are crucial for understanding the compound's behavior under different conditions. The crystallographic analysis provides insights into the compound's solid-state configuration and intermolecular interactions, as shown in the study by Ismailova et al. (2014) (Ismailova et al., 2014).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with other chemical entities, and stability under various conditions, define the compound's potential for use in different scientific and industrial applications. Studies on similar compounds, like the work by Xia (2015), offer valuable information on the antimicrobial and antiviral activities of thiadiazole amides, suggesting possible applications in developing new therapeutic agents (Xia, 2015).
properties
IUPAC Name |
1-acetyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-11(21)20-9-7-13(8-10-20)15(22)18-16-17-14(19-23-16)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,17,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAKIQZOWOUTGNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)NC2=NC(=NS2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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